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Compound of Interest

Compound Name: Tris(3-fluorophenyl)phosphine

Cat. No.: B1295276

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Tris(3-fluorophenyl)phosphine.
The following procedures detail operational and disposal plans to ensure the safe handling of
this chemical.

Hazard Identification and Classification

Tris(3-fluorophenyl)phosphine is classified as a hazardous substance. The primary routes of
exposure are inhalation, skin contact, and eye contact.[1][2][3] It is crucial to handle this
compound with appropriate engineering controls and personal protective equipment to mitigate
risks.

Hazard Classification Category
Acute Oral Toxicity Category 4
Acute Dermal Toxicity Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2
Specific target organ toxicity (single exposure) Category 3 (Respiratory system)
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Signal Word

Hazard Statements

Warning

H302: Harmful if swallowed.[1]

H312: Harmful in contact with skin.[1]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[2]

Personal Protective Equipment (PPE)

The last line of defense against chemical exposure is the correct use of personal protective

equipment.[4] The following PPE is mandatory when handling Tris(3-

fluorophenyl)phosphine.

Body Part

Required PPE

Specifications

Eyes/Face

Safety Goggles or Face Shield

Must meet EN 166 (EU) or
OSHA 29 CFR 1910.133
standards.[2] Provides
protection against chemical

splashes.

Hands

Chemical-resistant gloves

Nitrile or PVC gloves are
recommended.[4] Leather or

cotton gloves are not suitable.

[5]

Body

Protective Clothing/Lab Coat

Wear a lab coat or chemical-
resistant coveralls to prevent

skin exposure.[2][6][7]

Respiratory

Respirator

Use a NIOSH/MSHA or
European Standard EN 136
approved respirator if working
outside of a fume hood or if
dust formation is likely.[2][5]
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Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential for minimizing exposure and ensuring a
safe laboratory environment.

e Preparation:

[¢]

Ensure that a safety shower and eyewash station are readily accessible and in good
working order.

[¢]

Work in a well-ventilated area, preferably within a chemical fume hood.[1][2][6]

o

Gather all necessary PPE and inspect it for any damage before use.[8]

o

Have spill cleanup materials readily available.
e Handling:
o Avoid breathing dust or fumes.[1][2][6]
o Do not get the substance in your eyes, on your skin, or on your clothing.[1]
o Weigh and handle the solid material in a manner that minimizes dust generation.
o Keep the container tightly closed when not in use.[1][2][6]
o Do not eat, drink, or smoke in the handling area.[6]
o Wash hands thoroughly with soap and water after handling.[1][6]

» Storage:

o

Store in a cool, dry, and well-ventilated place away from incompatible materials such as
strong oxidizing agents.[1][2][6]

o

The recommended storage temperature is in a refrigerator.

[¢]

Keep containers securely sealed to prevent leakage.[6]
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o Store locked up.[6][9]

First Aid Measures

In the event of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.[1][2][3]
Eye Contact Remove contact lenses if present and easy to

do.[1][3][6][9] Seek immediate medical attention.

[1](21[3]

Wash off immediately with plenty of soap and

water for at least 15 minutes.[1][2][3] Remove
Skin Contact contaminated clothing and wash it before reuse.

[1][6][9] If skin irritation persists, call a physician.

[1]

Move the person to fresh air.[1][2][3][€] If not
Inhalation breathing, give artificial respiration.[1][2][3] Get

medical attention if symptoms occur.[1][2][3]

Rinse mouth with water.[1] Do NOT induce
Ingestion vomiting.[2][3][9] Call a physician or poison

control center immediately.

Disposal Plan

Proper disposal of Tris(3-fluorophenyl)phosphine and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

» Waste Collection:
o Collect waste material in a suitable, labeled, and tightly closed container.[1]

o Do not mix with other waste streams unless explicitly instructed to do so by your
institution's environmental health and safety (EHS) office.
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» Disposal:

o Dispose of the contents and container to an approved waste disposal plant in accordance
with local, regional, and national regulations.[1][2][3][6][9]

o Do not dispose of down the drain or into the environment.[9]

Safe Handling Workflow
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Caption: Workflow for the safe handling of Tris(3-fluorophenyl)phosphine.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1295276?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295276?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-tris-3-fluorophenyl-phosphine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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